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Storage Specifications for 3-Fluoro-DL-Valine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Fluoro-DL-valine

CAS No.: 43163-94-6

Cat. No.: S752006

The table below summarizes the key storage and handling information from supplier data sheets:

Specification Details
Recommended Storage Ambient temperatures [1]
Physical Form White to off-white powder [2]

| Melting Point | ~210 °C (decomposes) [2] Approximately 250 °C (decomposes) [1] | | Packaging |
Contents are inside an inserted fused cone within a bottomless glass bottle [2] | | Personal Protective

Equipment (PPE) | Eyeshields, Gloves, type N95 (US) respirator [2] |

Applications and Experimental Context of Fluorinated
Valine

3-Fluoro-DL-valine is primarily used in scientific research as a non-proteogenic (unnatural) amino acid. Its

applications leverage the unique properties that the fluorine atom imparts.

Key Research Applications
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¢ Medicinal Chemistry & Protein Science: Fluorinated amino acids are valuable tools for enhancing
the metabolic stability, membrane permeability, and binding affinity of peptide-based drugs. The
fluorine atom can also be used to control molecular conformation [3].

¢ NMR Spectroscopy and Imaging: Incorporating 19F-labeled amino acids like 3-Fluoro-DL-valine
into proteins allows researchers to use Protein-observed 19F-NMR (PrOF NMR). This technique is
powerful for fragment-based drug screening, quantifying binding affinity, and studying protein folding
and function, as the 19F nucleus provides a sensitive, background-free probe [4].

e Bacterial Growth Inhibition: 3-Fluoro-DL-valine has shown activity in inhibiting the growth of
certain bacteria. In some cases, its mechanism of action involves being misincorporated into the
bacterial proteome, disrupting normal protein function and leading to cell growth arrest [3] [5].

¢ Peptide Synthesis: This compound is explicitly indicated for use in solution-phase peptide
synthesis, providing a versatile building block for creating peptides with modified properties and
functions [2] [5].

Experimental Workflow for Incorporation into Peptides

The following diagram illustrates two common methods for incorporating 3-Fluoro-DL-valine into peptides,

based on the general methodologies described in the search results [3]:
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Common experimental pathways for incorporating 3-Fluoro-DL-valine into peptides via chemical or

biological methods [3].
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Safety and Handling

When handling this compound, always consult the Safety Data Sheet (SDS). The available information
indicates it causes skin and serious eye irritation and may cause respiratory irritation [1]. Personal

protective equipment should include gloves, eyeshields, and an N95 respirator [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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